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Compound of Interest

Compound Name: Zadavotide guraxetan

CAS No.: 2192281-54-0

Cat. No.: B15607712

Get Quote

An In-depth Analysis of a Novel Radiopharmaceutical for Prostate Cancer

Introduction
Zadavotide guraxetan is a promising molecule in the field of oncology, specifically in the

targeted treatment of prostate cancer. When chelated with the radioisotope Lutetium-177, it

forms Lutetium (177Lu) zadavotide guraxetan, a radiopharmaceutical designed for targeted

radionuclide therapy. This technical guide provides a comprehensive overview of its core

characteristics, mechanism of action, and key experimental data, intended for researchers,

scientists, and drug development professionals.

Core Molecular Data
The fundamental chemical properties of Zadavotide guraxetan and its clinically relevant

radiolabeled form are summarized below.
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Property Zadavotide guraxetan
Lutetium (177Lu)
zadavotide guraxetan

Molecular Formula C63H92IN11O23[1][2] C63H89ILuN11O23[3]

Molecular Weight 1498.37 g/mol [1] 1672.3 g/mol [3]

Synonyms
(R)-PSMA I&T, (R)-PNT-

2002[1]

177Lu-PSMA-I&T, [177Lu]Lu-

PSMA-I&T, PNT2002[4][5]

Therapeutic Claim
Treatment of prostate

cancer[6]

Treatment of prostate

cancer[6]

CAS Registry Number
Not explicitly available for the

free ligand.
2447131-70-4[3][6]

Mechanism of Action: Targeting PSMA-Mediated
Signaling
Zadavotide guraxetan is a high-affinity inhibitor of Prostate-Specific Membrane Antigen

(PSMA), a transmembrane protein highly overexpressed on the surface of prostate cancer

cells.[1][4] The therapeutic efficacy of Lutetium (177Lu) zadavotide guraxetan stems from its

ability to deliver a cytotoxic dose of beta radiation directly to PSMA-expressing tumor cells,

leading to cell death while minimizing damage to surrounding healthy tissue.[4]

The binding of zadavotide guraxetan to PSMA not only facilitates the targeted delivery of

radiation but may also interfere with the native signaling functions of PSMA. PSMA is known to

play a role in prostate cancer progression by modulating key signaling pathways. One of the

critical mechanisms involves a switch from the proliferative MAPK pathway to the pro-survival

PI3K-AKT pathway. This is believed to occur through PSMA's interaction with the scaffolding

protein RACK1, which disrupts the signaling complex between β1 integrin and the Insulin-like

Growth Factor 1 Receptor (IGF-1R).
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PSMA-mediated signaling pathway in prostate cancer.

Experimental Protocols and Data
Preclinical Evaluation: Biodistribution and Efficacy
Objective: To determine the in vivo biodistribution, tumor uptake, and therapeutic efficacy of

Lutetium (177Lu) zadavotide guraxetan in animal models of prostate cancer.

Methodology: A representative preclinical study workflow is outlined below. The specific

parameters can be adapted based on the research question.
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Workflow for preclinical biodistribution and efficacy studies.
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Key Findings from Preclinical Studies: Preclinical studies comparing Lutetium (177Lu)

zadavotide guraxetan (referred to as 177Lu-PSMA-I&T) with other PSMA-targeting

radiopharmaceuticals have provided valuable insights.

Parameter
177Lu-rhPSMA-
10.1

177Lu-PSMA-I&T Reference

Kidney Uptake

(BALB/c mice, 12h)
6.5-fold lower Higher [7]

Kidney Uptake (22Rv1

xenografts, 15h)
6.4-fold lower Higher [7]

Tumor Uptake (22Rv1

xenografts, 15h)
2.3-fold higher Lower [7]

Tumor Growth

Inhibition (22Rv1

xenografts)

Significant from day

18

Significant from day

25
[8]

These data suggest that while both compounds are effective, newer generations of PSMA-

targeting radioligands are being developed with potentially more favorable tumor-to-kidney

uptake ratios.[7][8]

Clinical Evaluation: The SPLASH Trial
Objective: To evaluate the efficacy and safety of Lutetium (177Lu) zadavotide guraxetan in

patients with metastatic castration-resistant prostate cancer (mCRPC) who have progressed

after treatment with an androgen receptor pathway inhibitor (ARPI).[9][10]

Trial Design: A Phase 3, multicenter, open-label, randomized study (NCT04647526).[10][11]

Key Methodological Aspects:
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Aspect Description

Patient Population

Men with progressive mCRPC, PSMA-positive

on PET imaging, and chemotherapy-naïve for

mCRPC.[11][12]

Randomization

2:1 ratio to receive either Lutetium (177Lu)

zadavotide guraxetan or an alternative ARPI

(abiraterone or enzalutamide).[9][10]

Treatment Regimen

Lutetium (177Lu) zadavotide guraxetan

administered at 6.8 GBq intravenously every 8

weeks for up to 4 cycles.[9]

Primary Endpoint
Radiographic progression-free survival (rPFS).

[11]

Secondary Endpoints
Overall survival, objective response rate,

duration of response, and PSA response.[9][11]

Key Results from the SPLASH Trial: The SPLASH trial met its primary endpoint, demonstrating

a statistically significant improvement in radiographic progression-free survival for patients

treated with Lutetium (177Lu) zadavotide guraxetan compared to the control arm.[9]

Endpoint

Lutetium
(177Lu)
zadavotide
guraxetan Arm

Control (ARPI)
Arm

Hazard Ratio
(95% CI)

p-value

Median rPFS 9.5 months 6.0 months 0.71 (0.55–0.92) 0.0088

Objective

Response Rate
38% 12% - 0.0021

Complete

Response
9.3% 0% - -

Data as of the November 1, 2023, cut-off date.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://ascopubs.org/doi/10.1200/JCO.2021.39.15_suppl.TPS5087
https://clinicaltrials.stanford.edu/trials/s/NCT04647526.html
https://www.urotoday.com/conference-highlights/esmo-2024/esmo-2024-prostate-cancer/154850-esmo-2024-efficacy-of-177lu-pnt2002-in-psma-positive-mcrpc-following-progression-on-an-androgen-receptor-pathway-inhibitor-splash.html
https://clinicaltrials.gov/study/NCT04647526
https://www.urotoday.com/conference-highlights/esmo-2024/esmo-2024-prostate-cancer/154850-esmo-2024-efficacy-of-177lu-pnt2002-in-psma-positive-mcrpc-following-progression-on-an-androgen-receptor-pathway-inhibitor-splash.html
https://ascopubs.org/doi/10.1200/JCO.2021.39.15_suppl.TPS5087
https://www.urotoday.com/conference-highlights/esmo-2024/esmo-2024-prostate-cancer/154850-esmo-2024-efficacy-of-177lu-pnt2002-in-psma-positive-mcrpc-following-progression-on-an-androgen-receptor-pathway-inhibitor-splash.html
https://ascopubs.org/doi/10.1200/JCO.2021.39.15_suppl.TPS5087
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#zadavotide-guraxetan-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.urotoday.com/conference-highlights/esmo-2024/esmo-2024-prostate-cancer/154850-esmo-2024-efficacy-of-177lu-pnt2002-in-psma-positive-mcrpc-following-progression-on-an-androgen-receptor-pathway-inhibitor-splash.html
https://www.urotoday.com/conference-highlights/esmo-2024/esmo-2024-prostate-cancer/154850-esmo-2024-efficacy-of-177lu-pnt2002-in-psma-positive-mcrpc-following-progression-on-an-androgen-receptor-pathway-inhibitor-splash.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Zadavotide guraxetan, particularly in its Lutetium-177 radiolabeled form, represents a

significant advancement in the targeted therapy of prostate cancer. Its high affinity for PSMA

allows for the precise delivery of radiotherapy to tumor cells, a mechanism that has been

validated in both preclinical and large-scale clinical trials. The data summarized in this guide

underscore its therapeutic potential and provide a solid foundation for further research and

development in the field of radiopharmaceuticals. The favorable safety and efficacy profile

observed in the SPLASH trial positions Lutetium (177Lu) zadavotide guraxetan as a key

therapeutic option for patients with advanced prostate cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Zadavotide Guraxetan: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15607712/docs#zadavotide-guraxetan-
a-technical-guide-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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